Unii-wtc2W6jdtu

Specification

• CAS No.: 108965-69-1
• Molecular Formula: C55H98N16O17S
• Molecular Weight: 1287.5 g/mol
• IUPAC Name: N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-15-benzyl-3-[(1R)-1-hydroxyethyl]-12-(2-methylpropyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methylheptanamide;sulfuric acid
• Standard InChI: InChI=1S/C55H96N16O13.H2O4S/c1-30(2)12-10-11-15-43(74)62-35(16-22-56)50(79)71-45(33(6)73)55(84)67-38(19-25-59)47(76)66-40-21-27-61-54(83)44(32(5)72)70-51(80)39(20-26-60)64-46(75)36(17-23-57)65-52(81)41(28-31(3)4)68-53(82)42(29-34-13-8-7-9-14-34)69-48(77)37(18-24-58)63-49(40)78;1-5(2,3)4/h7-9,13-14,30-33,35-42,44-45,72-73H,10-12,15-29,56-60H2,1-6H3,(H,61,83)(H,62,74)(H,63,78)(H,64,75)(H,65,81)(H,66,76)(H,67,84)(H,68,82)(H,69,77)(H,70,80)(H,71,79);(H2,1,2,3,4)/t32-,33-,35+,36+,37+,38+,39+,40+,41+,42-,44+,45+;/m1./s1
• Standard InChI Key: RUXJQUSBLROJMB-XYAYNPGCSA-N
• Isomeric SMILES: C[C@H]([C@H]1C(=O)NCC[C@@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCN)CCN)CC(C)C)CC2=CC=CC=C2)CCN)NC(=O)[C@H](CCN)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CCN)NC(=O)CCCCC(C)C)O.OS(=O)(=O)O
• Canonical SMILES: CC(C)CCCCC(=O)NC(CCN)C(=O)NC(C(C)O)C(=O)NC(CCN)C(=O)NC1CCNC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC1=O)CCN)CC2=CC=CC=C2)CC(C)C)CCN)CCN)C(C)O.OS(=O)(=O)O

Introduction

Unii-wtc2W6jdtu refers to the unique identifier for Polymyxin B2 Sulfate, a compound derived from the bacterium Bacillus polymyxa. It is a polypeptide antibiotic known for its potent antimicrobial properties, particularly against Gram-negative bacteria. This article will delve into the chemical properties, applications, and research findings related to Polymyxin B2 Sulfate.

Applications

Polymyxin B2 Sulfate is primarily used for its antimicrobial activity, particularly in treating infections caused by Gram-negative bacteria. It is often used in combination with other antibiotics to enhance its effectiveness.

Medical Applications:

• Antibacterial Therapy: Effective against a wide range of Gram-negative bacteria, including Pseudomonas aeruginosa and Escherichia coli.

• Combination Therapy: Used in conjunction with other antibiotics to treat complex infections.

Research Applications:

• Antimicrobial Resistance Studies: Utilized in research to understand mechanisms of resistance and develop new antimicrobial strategies.

• Pharmaceutical Development: Serves as a model for developing new antibiotics with improved efficacy and safety profiles.

Research Findings

Recent studies have highlighted the importance of Polymyxin B2 Sulfate in addressing antimicrobial resistance. Its use in combination with other antibiotics has shown promise in treating infections that are resistant to conventional treatments.

Antimicrobial Resistance:

• Mechanisms of Resistance: Research focuses on understanding how bacteria develop resistance to polymyxins, which is crucial for developing new therapeutic strategies.

• Combination Therapies: Studies have shown that combining polymyxins with other antibiotics can effectively combat resistant strains.

Pharmacokinetics and Pharmacodynamics:

• Absorption and Distribution: Polymyxin B2 Sulfate is poorly absorbed from the gastrointestinal tract, making it suitable for topical use or intravenous administration.

• Toxicity: Nephrotoxicity and neurotoxicity are potential side effects, necessitating careful dosing and monitoring.

Safety and Handling

Handling Polymyxin B2 Sulfate requires caution due to its potential toxicity. Safety measures include wearing protective clothing and ensuring proper ventilation when handling the compound.

Safety Measure	Description
Protective Clothing	Wear gloves and protective clothing to avoid skin contact.
Ventilation	Ensure good ventilation to prevent inhalation.
First Aid	In case of exposure, consult a physician immediately.